Cas no 922525-98-2 (2-Octenoic acid, 3-butyl-, methyl ester)

• Product Name: 2-Octenoic acid, 3-butyl-, methyl ester
• CAS No: 922525-98-2
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 740250
• PubChem ID: 71446382
• Update Time: 2025-04-19

2-Octenoic acid, 3-butyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Octenoic acid, 3-butyl-, methyl ester
• methyl 3-butyloct-2-enoate
• DTXSID60854869
• 922525-98-2

• Inchi： 1S/C13H24O2/c1-4-6-8-10-12(9-7-5-2)11-13(14)15-3/h11H,4-10H2,1-3H3
• InChI Key： AIFMSUPPBOAMIY-UHFFFAOYSA-N
• SMILES： O(C)C(C=C(CCCC)CCCCC)=O

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų